molecular formula C15H17ClN2O B3172078 N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methyl-N-phenylamine CAS No. 946715-02-2

N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methyl-N-phenylamine

Cat. No. B3172078
CAS RN: 946715-02-2
M. Wt: 276.76 g/mol
InChI Key: BWZWPJOZXFDPBX-UHFFFAOYSA-N
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Description

“N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methyl-N-phenylamine” is a chemical compound with the molecular formula C15H17ClN2O and a molecular weight of 276.76 . It is also known as 5-Chloro-2-(2-(dimethylamino)ethoxy)aniline .

Scientific Research Applications

Pharmacological Evaluation of Related Compounds

Research into similar chemical structures has focused on evaluating pharmacological properties, such as antimicrobial activities. For instance, studies on diphenylamine derivatives, which share a partial structural similarity with N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methyl-N-phenylamine, have shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria (Rohit Kumar, Sushil Kumar, M. Khan, 2020). This suggests that exploring the antimicrobial potential of this compound could be a fruitful area of research.

Toxicity and Environmental Impact

Another critical area of research for chemical compounds is their toxicity and environmental impact. Compounds such as chlorophenols, which share a chlorinated aromatic structure with the compound , have been extensively studied for their toxicity in aquatic environments and their potential as environmental contaminants (Tingting Ge, Jiangyuan Han, Yongmei Qi, Xueyan Gu, Lin Ma, Chen Zhang, Sajid Naeem, Dejun Huang, 2017). This research avenue could provide insights into the environmental and health safety aspects of using this compound in industrial or pharmaceutical applications.

Antioxidant Capacity

The antioxidant capacity of chemical compounds is a significant area of research due to its implications in preventing oxidative stress-related diseases. While the specific antioxidant capacity of this compound has not been directly studied, methodologies such as the ABTS/PP decolorization assay are widely used to evaluate similar compounds' antioxidant properties (I. Ilyasov, V. Beloborodov, I. Selivanova, R. Terekhov, 2020). Research into the antioxidant properties of this compound could uncover potential applications in health supplements or pharmaceuticals aimed at combating oxidative stress.

properties

IUPAC Name

5-chloro-2-[2-(N-methylanilino)ethoxy]aniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17ClN2O/c1-18(13-5-3-2-4-6-13)9-10-19-15-8-7-12(16)11-14(15)17/h2-8,11H,9-10,17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWZWPJOZXFDPBX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCOC1=C(C=C(C=C1)Cl)N)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401201312
Record name N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methylbenzenamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401201312
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

946715-02-2
Record name N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methylbenzenamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=946715-02-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-[2-(2-Amino-4-chlorophenoxy)ethyl]-N-methylbenzenamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401201312
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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